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Compound of Interest

Compound Name: 4,6-Dibromo-2-methylpyridin-3-ol

Cat. No.: B060836

An In-depth Technical Guide for Researchers, Scientists, and Drug Development Professionals

Abstract

This technical guide provides a comprehensive overview of the commercial availability and key
technical data for the chemical compound 4,6-Dibromo-2-methylpyridin-3-ol (CAS No.
188923-75-3). This document is intended to serve as a valuable resource for researchers,
scientists, and professionals engaged in drug development and other scientific research,
offering consolidated information on suppliers, physicochemical properties, and a proposed
synthetic pathway. Due to the limited publicly available information on the specific biological
activity of this compound, a generalized workflow for its biological evaluation is presented.

Introduction

4,6-Dibromo-2-methylpyridin-3-ol is a halogenated pyridine derivative. Halogenated pyridines
are an important class of heterocyclic compounds that are widely utilized as intermediates in
the synthesis of pharmaceuticals and agrochemicals. The presence of bromine atoms and a
hydroxyl group on the pyridine ring suggests its potential as a versatile building block for the
synthesis of more complex molecules with potential biological activities. This guide aims to
provide a centralized source of technical information to facilitate the procurement and
application of this compound in research and development.

Commercial Availability
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4,6-Dibromo-2-methylpyridin-3-ol is available from several commercial chemical suppliers,
primarily for research and development purposes. The table below summarizes the available
information from a selection of suppliers. It is important to note that pricing and availability are
subject to change, and direct inquiry with the suppliers is recommended for the most current

information.
Molecular .
. CAS Molecular ] . Available
Supplier Weight ( Purity .
Number Formula Quantities
g/mol )
Protheragen| Research )
188923-75-3 C6H5Br2NO 266.92 Inquire
1] Grade
BLDpharm 188923-75-3 C6H5Br2NO 266.92 Inquire Inquire
Apollo ) )
o 188923-75-3 C6H5Br2NO 266.92 Inquire Inquire
Scientific
MOLBASE 188923-75-3 C6H5Br2NO 266.92 > 95% 19
ChemicalBoo ) )
188923-75-3 C6H5Br2NO 266.92 Inquire Inquire

k

Physicochemical Properties

A summary of the key physicochemical properties of 4,6-Dibromo-2-methylpyridin-3-ol is
provided in the table below. This data is essential for handling, storage, and experimental
design.
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Property Value

CAS Number 188923-75-3
Molecular Formula C6H5Br2NO
Molecular Weight 266.92 g/mol
Physical State Solid (presumed)

. Inert atmosphere, 2-8°C (recommended for
Storage Conditions o
similar compounds)

Proposed Synthesis Protocol

A specific, detailed experimental protocol for the synthesis of 4,6-Dibromo-2-methylpyridin-3-
ol is not readily available in the public domain. However, based on general principles of
pyridine chemistry and synthesis routes for similar brominated pyridinols, a plausible synthetic
route can be proposed. The following protocol is a hypothetical procedure based on the
bromination of a suitable 2-methylpyridin-3-ol precursor.

Reaction Scheme:

Materials:

e 2-methylpyridin-3-ol

e Bromine (Br2)

e Anhydrous solvent (e.g., Dichloromethane, Acetic Acid)
» Sodium bicarbonate solution

e Anhydrous sodium sulfate

o Standard laboratory glassware and equipment

Procedure:
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 Dissolution: Dissolve 2-methylpyridin-3-ol in a suitable anhydrous solvent in a round-bottom
flask equipped with a magnetic stirrer and a dropping funnel. The reaction should be carried
out under an inert atmosphere (e.g., nitrogen or argon).

o Bromination: Cool the solution in an ice bath. Slowly add a solution of bromine in the same
anhydrous solvent dropwise to the stirred solution of the starting material. The rate of
addition should be controlled to maintain the reaction temperature below 5°C.

o Reaction Monitoring: After the addition is complete, allow the reaction mixture to warm to
room temperature and stir for several hours. The progress of the reaction can be monitored
by Thin Layer Chromatography (TLC).

o Work-up: Once the reaction is complete, quench the reaction by the slow addition of a
saturated sodium bicarbonate solution to neutralize the hydrobromic acid formed.

o Extraction: Transfer the mixture to a separatory funnel and extract the product with a suitable
organic solvent (e.g., ethyl acetate).

e Drying and Concentration: Combine the organic layers, dry over anhydrous sodium sulfate,
filter, and concentrate the solvent under reduced pressure to obtain the crude product.

 Purification: The crude 4,6-Dibromo-2-methylpyridin-3-ol can be purified by column
chromatography on silica gel or by recrystallization from a suitable solvent system.

Note: This is a proposed protocol and would require optimization of reaction conditions,
including stoichiometry, solvent, temperature, and reaction time. Appropriate safety precautions
must be taken when handling bromine, which is a highly corrosive and toxic substance.

Logical Workflow for Biological Evaluation

Due to the absence of specific biological data for 4,6-Dibromo-2-methylpyridin-3-ol, a logical
workflow for its initial biological evaluation is presented below. This workflow is applicable to
novel compounds in a drug discovery pipeline.
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A logical workflow for the biological evaluation of a novel chemical entity.
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Conclusion

4,6-Dibromo-2-methylpyridin-3-ol is a commercially available compound with potential
applications in synthetic and medicinal chemistry. This guide provides a summary of its
availability and physicochemical properties to aid researchers in its procurement and use.
While a specific synthesis protocol and biological activity data are currently lacking in the public
domain, a plausible synthetic route and a general workflow for biological evaluation have been
proposed. Further research into the synthesis and biological properties of this compound is
warranted to explore its full potential in drug discovery and other scientific disciplines.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

© 2025 BenchChem. All rights reserved. 6/7 Tech Support


https://www.benchchem.com/product/b060836?utm_src=pdf-body
https://www.benchchem.com/product/b060836?utm_src=pdf-custom-synthesis
https://www.protheragen.ai/impurity/46-dibromo-2-methylpyridin-3-ol-item-3107.html
https://www.benchchem.com/product/b060836#commercial-availability-of-4-6-dibromo-2-methylpyridin-3-ol
https://www.benchchem.com/product/b060836#commercial-availability-of-4-6-dibromo-2-methylpyridin-3-ol
https://www.benchchem.com/product/b060836#commercial-availability-of-4-6-dibromo-2-methylpyridin-3-ol
https://www.benchchem.com/product/b060836#commercial-availability-of-4-6-dibromo-2-methylpyridin-3-ol
https://www.benchchem.com/contactus?utm_src=support
https://www.benchchem.com/product/b060836?utm_src=pdf-bulk
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b060836?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENCHE

Foundational & Exploratory

Check Availability & Pricing

BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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